Cas no 1089555-66-7 ((E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide)

• Product Name: (E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide
• CAS No: 1089555-66-7
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5833145
• PubChem ID: 29432086
• Update Time: 2025-05-27

(E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z26103715
• N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethene-1-sulfonamide
• (E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide
• 1089555-66-7
• EN300-26603942

• Inchi： 1S/C21H21ClN2O3S/c1-16-20(17(2)27-23-16)15-24(14-19-10-6-7-11-21(19)22)28(25,26)13-12-18-8-4-3-5-9-18/h3-13H,14-15H2,1-2H3/b13-12+
• InChI Key： WFGCZQOBGBOZNX-OUKQBFOZSA-N
• SMILES： ClC1C=CC=CC=1CN(CC1C(C)=NOC=1C)S(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 416.0961414g/mol
• Monoisotopic Mass: 416.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide

Comprehensive Overview of (E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide (CAS No. 1089555-66-7)

(E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide (CAS No. 1089555-66-7) is a specialized sulfonamide derivative with a unique molecular structure that combines a chlorophenyl group, a dimethyloxazole moiety, and a phenylethenesulfonamide backbone. This compound has garnered significant attention in medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which may contribute to the design of novel bioactive molecules targeting specific enzymatic pathways.

The compound's E-configuration is critical for its stereochemical properties, influencing its binding affinity and molecular interactions. Recent studies highlight its relevance in small-molecule inhibitors development, especially in the context of inflammatory diseases and metabolic disorders. Given the rising global focus on precision medicine, 1089555-66-7 is being explored for its potential to modulate protein-protein interactions (PPIs), a hot topic in drug design.

From a synthetic chemistry perspective, the compound's multicomponent structure presents challenges and opportunities for organic synthesis optimization. Its sulfonamide group is a common pharmacophore in FDA-approved drugs, making it a valuable scaffold for lead compound optimization. Researchers are also investigating its solubility and stability under various conditions, which are key factors in formulation science.

In the context of green chemistry, efforts are underway to develop eco-friendly synthesis routes for 1089555-66-7, aligning with the growing demand for sustainable pharmaceutical production. The compound's potential role in cancer therapeutics is another area of active research, with preliminary studies suggesting its ability to interfere with cell signaling pathways.

For analytical chemists, the characterization of (E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity assessment and structural verification, which are essential for preclinical studies. The compound's logP value and permeability are also being evaluated to predict its ADME properties.

Given the increasing interest in AI-driven drug discovery, 1089555-66-7 has been included in several virtual screening libraries. Its molecular descriptors are used to train machine learning models for predicting bioactivity. This intersection of computational chemistry and experimental validation exemplifies modern pharmaceutical innovation.

In summary, (E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide represents a promising candidate for further investigation in drug development. Its multifaceted applications, from targeted therapy to chemical biology, underscore its importance in contemporary scientific research.